Cas no 881409-85-4 (1H-Imidazole,5-(1-phenylethyl)-)

1H-Imidazole,5-(1-phenylethyl)- structure
881409-85-4 structure
Product Name:1H-Imidazole,5-(1-phenylethyl)-
CAS No:881409-85-4
MF:C11H12N2
MW:172.226382255554
CID:710284
PubChem ID:16663244
Update Time:2024-10-26

1H-Imidazole,5-(1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole,5-(1-phenylethyl)-
    • 1H-Imidazole, 4-(1-phenylethyl)- (9CI)
    • 5-(1-Phenylethyl)-1H-imidazole (ACI)
    • SCHEMBL2104149
    • 4-(1-phenylethyl)-1H-imidazole
    • 5-(1-phenyl-ethyl)-1h-imidazole
    • 881409-85-4
    • 1H-Imidazole, 5-(1-phenylethyl)-
    • 5-(1-phenylethyl)-1H-imidazole
    • FDKDATUVJLVLHB-UHFFFAOYSA-N
    • EN300-1861835
    • Inchi: 1S/C11H12N2/c1-9(11-7-12-8-13-11)10-5-3-2-4-6-10/h2-9H,1H3,(H,12,13)
    • InChI Key: FDKDATUVJLVLHB-UHFFFAOYSA-N
    • SMILES: N1C=C(C(C)C2C=CC=CC=2)NC=1

Computed Properties

  • Exact Mass: 172.100048391g/mol
  • Monoisotopic Mass: 172.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 28.7Ų

1H-Imidazole,5-(1-phenylethyl)- Security Information

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